Cas no 10602-40-1 (2-Butenoic acid,4,4-diethoxy-, ethyl ester, (Z)- (9CI))

2-Butenoic acid,4,4-diethoxy-, ethyl ester, (Z)- (9CI) structure
10602-40-1 structure
Product Name:2-Butenoic acid,4,4-diethoxy-, ethyl ester, (Z)- (9CI)
CAS No:10602-40-1
MF:C10H18O4
MW:202.247523784637
CID:228157
PubChem ID:5355975
Update Time:2025-04-19

2-Butenoic acid,4,4-diethoxy-, ethyl ester, (Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Butenoic acid,4,4-diethoxy-, ethyl ester, (Z)- (9CI)
    • ethyl (Z)-4,4-diethoxybut-2-enoate
    • Crotonic acid, 4,4-diethoxy-,ethyl ester, cis-
    • Malealdehydicacid, ethyl ester, diethyl acetal (7CI,8CI)
    • DTXSID10418051
    • NSC48234
    • NSC-48234
    • 10602-40-1
    • Inchi: 1S/C10H18O4/c1-4-12-9(11)7-8-10(13-5-2)14-6-3/h7-8,10H,4-6H2,1-3H3/b8-7-
    • InChI Key: KVCGYYRCFAZDCV-FPLPWBNLSA-N
    • SMILES: O(CC)C(/C=C\C(=O)OCC)OCC

Computed Properties

  • Exact Mass: 202.12054
  • Monoisotopic Mass: 202.12050905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 8
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • PSA: 44.76
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